Cas no 4449-51-8 (Cyclopamine)

Cyclopamine is an antagonist of hedgehog pathway, with an IC50 of 46 nm in cell experiments Cyclopamine is also a selective SMO inhibitor

Cyclopamine structure

Product Name:Cyclopamine

CAS No:4449-51-8

Molecular Formula:C₂₇H₄₁NO₂

Molecular Weight:411.6199

MDL:MFCD09878269

CID:45072

PubChem ID:442972

Cyclopamine Properties

Names and Identifiers

- Cyclopamine
- 11-Deoxojervine
- (3b,23b)-17,23-Epoxy-11-deoxoveratraman-3-ol
- Cyclopamine (1-Deoxojervine)
- (2′R,3S,3′R,3′aS,6′S,6aS,6bS,7′aR,11aS,11bR)-1,2,3,3′a,4,4′,5′,6,6′,6a,6b,7,7′,7'a,8,11,11a,11b-octadecahydro-3′,6′,10,11b-tetramethyl-spiro[9H-benzo[a]fluorene-9,2′(3′H)-furo[3,2-b]pyridin]-3-ol
- (3β,?23R)-?17,?23-?epoxyveratraman-?3-?ol
- (3β,23R)-17,23-Epoxyveratraman-3-ol
- 11-deoxo-jervin
- 11-DEOXYJERVINE
- 11-Desoxo-jervin
- alkaloidv
- deoxojervine
- ZH658AJ192
- Jervine, 11-deoxo-
- CY8
- (2'R,3S,3'R,3a'S,6aS,6bS,6'S,7a'R,11aS,11bR)-3',6',10,11b-tetramethyl-1,2,3,3a',4,4',5',6,6a,6b,6',7,7',7a',8,11,11a,11b-octadecahydro-3'H-spiro[benzo[a]fluorene-9,2'-furo[3,2-b]pyridin]-3-ol
- F16272
- DTXSID6043709
- CS-0633
- Veratraman-3-ol, 17,23-epoxy-, (3-beta,23-beta)-
- Z3243808232
- HB2965
- C27H41NO2
- NSC734950
- Veratraman-3-ol, 17,23-epoxy-, (3beta,23beta)-
- SR-05000002357-2
- BRD-K58938839-001-03-8
- Q3271319
- SR-05000002357
- Veratraman-3-ol,23-epoxy-, (3-beta,23-beta)-
- QASFUMOKHFSJGL-LAFRSMQTSA-N
- Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-3-ol, 1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octadecahydro-3',6',10,11b-tetramethyl-, (2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11aS,11bR)- (9CI)
- 4449-51-8
- UNII-ZH658AJ192
- GTPL10328
- NCGC00163474-03
- (3beta23R)-17,23-Epoxyveratraman-3-ol
- 1178510-81-0
- CHEMBL254129
- [3H]-Cyclopamine
- CYCLOPAMINE [HSDB]
- CYCLOPAMINE [MI]
- HMS1990D13
- HMS3403D13
- BDBM50232973
- CCG-208181
- Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-3-ol, 1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octadecahydro-3',6',10,11b-tetramethyl-, (3S,3'R,3a'S,6'S,6aS,6bS,7a'R,9R,11aS,11bR)-
- MLS006010945
- NCGC00254431-01
- AKOS024456709
- 11051-96-0
- Spiro(9H-benzo(a)fluorene-9,2-b)pyridin)-3-o l, 1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octa deca hydro-3',6',10,11b-tetramethyl-, (2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11aS,11bR)-
- Tox21_300632
- HSDB 3505
- NCGC00163474-04
- NSC-734950
- HY-17024
- (3alpha,8alpha,14beta,22S,23R)-17,23-epoxyveratraman-3-ol
- (2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11aS,11bR)-1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-Octadecahydro-3',6',10,11b-tetramethylspiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-3-ol
- DTXCID4023709
- EX-A952
- AC-34305
- CHEBI:4021
- BSPBio_001032
- SMR001822854
- CAS-4449-51-8
- MFCD09878269
- HMS1792D13
- BCP9000568
- (3beta,22S,23R)-17,23-epoxyveratraman-3-ol
- NCGC00163474-07
- s1146
- SCHEMBL29153
- Q-200904
- NSC 734950
- BCPP000271
- Cyclopamine Tartrate
- [3H]-Cyclopamine.11-Deoxojervine
- (2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11aS,11bR)-1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-Octadecahydro-3',6',10,11b-tetramethylspiro(9H-benzo(a)fluorene-9,2'(3'H)-furo(3,2-b)pyridin)-3-ol
- Jervine, 11-deoxo-(7CI)
- 3,4'-Dinitroflavone
- 1ST001551
- (3H)-Cyclopamine
- Spiro(9H-benzo(a)fluorene-9,2'(3'H)-furo(3,2-b)pyridin)-3-ol, 1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octadecahydro-3',6',10,11b-tetramethyl-, (2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11aS,11bR)-
- (3H)-Cyclopamine.11-Deoxojervine
- (1'S,2R,2'R,3R,3aS,5'S,6S,7aR,10'S,11'S)-2',3,6,15'-tetramethyl-3a,4,5,6,7,7a-hexahydro-3H-spiro[furo[3,2-b]pyridine-2,14'-tetracyclo[8.7.0.02,7.011,16]heptadecane]-7',15'-dien-5'-ol
- CYCLOPAMINE?
- (3S,3'R,3'aS,6'S,6aS,6bS,7'aR,9R,11aS,11bR)-3',6',10,11b-tetramethylspiro(2,3,4,6,6a,6b,7,8,11,11a-decahydro-1H-benzo(a)fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo(3,2-b)pyridine)-3-ol
- Veratraman-3-ol, 17,23-epoxy-, (3-beta,23-beta)-(9CI)
- (3S,3'R,3'aS,6'S,6aS,6bS,7'aR,9R,11aS,11bR)-3',6',10,11b-tetramethylspiro[2,3,4,6,6a,6b,7,8,11,11a-decahydro-1H-benzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-3-ol
- GLXC-02575
- Cyclopamine11-Deoxyjervine; Jervine, 11-deoxo-
- (1'S,2R,2'R,3R,3aS,5'S,6S,7aR,10'S,11'S)-2',3,6,15'-tetramethyl-3a,4,5,6,7,7a-hexahydro-3H-spiro(furo(3,2-b)pyridine-2,14'-tetracyclo(8.7.0.02,7.011,16)heptadecane)-7',15'-dien-5'-ol
- +Expand
- MDL： MFCD09878269
- InChIKey： QASFUMOKHFSJGL-LAFRSMQTSA-N
- Inchi： 1S/C27H41NO2/c1-15-11-24-25(28-14-15)17(3)27(30-24)10-8-20-21-6-5-18-12-19(29)7-9-26(18,4)23(21)13-22(20)16(27)2/h5,15,17,19-21,23-25,28-29H,6-14H2,1-4H3/t15-,17+,19-,20-,21-,23-,24+,25-,26-,27-/m0/s1
- SMILES： O1[C@]2([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N([H])[C@@]2([H])[C@@]([H])(C([H])([H])[H])[C@@]21C(C([H])([H])[H])=C1C([H])([H])[C@]3([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])C4=C([H])C([H])([H])[C@@]3([H])[C@]1([H])C([H])([H])C2([H])[H])O[H]

Computed Properties

Exact Mass: 411.31373g/mol
Surface Charge: 0
XLogP3: 3.5
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 411.31373g/mol
Monoisotopic Mass: 411.31373g/mol
Topological Polar Surface Area: 41.5Å²
Heavy Atom Count: 30
Complexity: 801
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 411.6

Experimental Properties

LogP: 5.33070
PSA: 41.49000
Refractive Index: 1.58
Boiling Point: 550.794°C at 760 mmHg
Melting Point: 226-230°C
Solubility: DMSO: soluble
Color/Form: Powder
Stability/Shelf Life: Store in Freezer at - 20°C
Solubility: Uncertain
Density: 1.1

Cyclopamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D8HC-5mg	CYCLOPAMINE	4449-51-8	98%	5mg	$37.00	2024-05-02
A2B Chem LLC	AG16720-1mg	Cyclopamine	4449-51-8	98%	1mg	$16.00	2024-04-20
Ambeed	A148971-1mg	(2'R,3S,3'R,3a'S,6aS,6bS,6'S,7a'R,11aS,11bR)-3',6',10,11b-tetramethyl-1,2,3,3a',4,4',5',6,6a,6b,6',7,7',7a',8,11,11a,11b-octadecahydro-3'H-spiro[benzo[a]fluorene-9,2'-furo[3,2-b]pyridin]-3-ol	4449-51-8	98%	1mg	$21.0	2024-07-19
Apollo Scientific	BIC1011-5mg	Cyclopamine	4449-51-8		5mg	£45.00	2023-01-07
Chengdu Biopurify Phytochemicals Ltd	BP0437-20mg	Cyclopamine	4449-51-8	98%	20mg	$65	2023-09-20
eNovation Chemicals LLC	D501858-50mg	Cyclopamine	4449-51-8	98%	50mg	$265	2022-09-03
LKT Labs	C9710-5 mg	Cyclopamine	4449-51-8	≥98%	5mg	$77.20	2023-07-11
MedChemExpress	HY-17024-5mg	Cyclopamine	4449-51-8	99.97%	5mg	￥600	2024-04-18
S e l l e c k ZHONG GUO	S1146-5mg	Cyclopamine	4449-51-8	99.98%	5mg	¥1227.56	2023-09-16
TargetMol Chemicals	T2825-5 mg	Cyclopamine	4449-51-8	99.66%	5mg	￥ 499	2023-07-11

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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

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6. Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†

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7. Back cover

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8. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

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9. Toxicological analysis

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10. Angular momentum alignment of Cl(2P3/2) in the 308 nm photolysis of Cl2 determined using Fourier moment velocity-map imaging

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